Cas no 194804-75-6 (Garenoxacin)

• Product Name: Garenoxacin
• CAS No: 194804-75-6
• MF: C₂₃H₂₀F₂N₂O₄
• MW: 426.412713050842
• MDL: MFCD08141853
• CID: 66474
• PubChem ID: 124093
• Update Time: 2025-05-26

Garenoxacin Chemical and Physical Properties

Names and Identifiers

• (R)-1-Cyclopropyl-8-(difluoromethoxy)-7-(1-methylisoindolin-5-yl)-4-oxo-1,4-dihydroquinoline-3-carboxylic acid
• 1-Cyclopropyl-8-(difluoromethoxy)-7-[(1R)-1-methyl-2,3-dihydro-1H-isoindol-5-yl]-4-oxoquinoline-3-carboxylic acid
• Garenoxacin
• (R)-1-cyclopropyl-8-difluoromethoxy-7-(1-methyl-2,3-dihydro-1H-isoindolin-5-yl)-4-oxo-1,4-dihydro-3-quinolinecarboxylic acid
• Ganefloxacin
• GARENOXACIN HBR
• T-3811
• T 3811
• Aids080974
• Aids-080974
• Bms-284756 (*mesylate salt*)
• Bms 284756 (*mesylate salt*)
• Garenfloxacin
• BMS284756
• s5908
• garenoxacine
• garenoxacino
• 1-cyclopropyl-8-(difluoromethoxy)-7-[(1R)-1-methyl-2,3-dihydro-1H-isoindol-2-ium-5-yl]-4-oxoquinoline-3-carboxylate
• garenoxacinum
• BMS-284756
• SCHEMBL2103727
• 1-Cyclopropyl-8-(difluoromethoxy)-7-[(1R)-(1-methyl-2,3-dihydro-1H-5-isoindolyl)-4-oxo-1,4-dihydro-3-quinolinecarboxylic acid
• XH1598
• 1-cyclopropyl-8-(difluoromethoxy)-7-((1R)-1-methyl-2,3-dihydro-1H-isoindol-5-yl)-4-oxoquinoline-3-carboxylic acid
• GARENOXACIN [WHO-DD]
• HY-17460
• NCGC00181770-01
• BCP01415
• GARENOXACIN [INN]
• J-012614
• (R)-1-cyclopropyl-8-difluoromethoxy-7-(1-methyl-2, 3-dihydro-1H-5-isoindolyl)-4-oxo-1, 4-dihydro-3-quinolinecarboxylic acid
• EX-A3040
• Bms 284756
• GARENOXACIN [MI]
• 1-Cyclopropyl-8-(difluoromethoxy)-7-[(1R)-2,3-dihydro-1-methyl-1H-isoindol-5-yl]-1,4-dihydro-4-oxo-3-quinolinecarboxylic Acid
• 194804-75-6
• DB06160
• CHEBI:131716
• 1-Cyclopropyl-8-(difluoromethoxy)-7-[(1R)-1-methyl-2,3-dihydro-1H-isoindol-5-yl]-4-oxo-1,4-dihydroquinoline-3-carboxylic acid
• J01MA19
• AKOS015920281
• 1-cyclopropyl-8-(difluoromethoxy)-7-[(1R)-1-methylisoindolin-5-yl]-4-oxo-quinoline-3-carboxylic acid
• BDBM50481219
• GTPL12402
• DTXCID5095626
• (R)-1-cyclopropyl-8-difluoromethoxy-7-(1-methyl-2,3-dihydro-1H-5-isoindolyl)-4-oxo-1,4-dihydro-3-quinoline-carboxylic acid
• Garenoxacin [INN:BAN]
• 1-cyclopropyl-8-(difluoromethoxy)-7-((1R)-1-methyl-2,3-dihydro-1H-isoindol-5-yl)-4-oxo-1,4-dihydroquinoline-3-carboxylic acid
• CS-4989
• GARENOXACIN (MART.)
• V72H9867WB
• Q3758306
• BCP9000709
• NS00069130
• CHEMBL215303
• BRD-K77038618-356-01-3
• 1-cyclopropyl-8-(difluoromethoxy)-7-((1R)-1-methyl-2,3-dihydro-1H-isoindol-2-ium-5-yl)-4-oxoquinoline-3-carboxylate
• J-521409
• (R)-1-cyclopropyl-8-difluoromethoxy-7-(1-methyl-2,3-dihydro-1H-5-isoindolyl)-4-oxo-1,4-dihydro-3-quinolinecarboxylic acid
• UNII-V72H9867WB
• BCPP000224
• T-3811MEa
• 194804-75-6 pound not223652-90-2
• GARENOXACIN [MART.]
• 1-cyclopropyl-8-[(difluoromethyl)oxy]-7-[(1R)-1-methyl-2,3-dihydro-1H-isoindol-5-yl]-4-oxoquinoline-3-carboxylic acid
• DTXSID30173135
• 223652-82-2 (Mesylate salt)

• MDL： MFCD08141853
• Inchi： 1S/C23H20F2N2O4/c1-11-15-5-2-12(8-13(15)9-26-11)16-6-7-17-19(21(16)31-23(24)25)27(14-3-4-14)10-18(20(17)28)22(29)30/h2,5-8,10-11,14,23,26H,3-4,9H2,1H3,(H,29,30)/t11-/m1/s1
• InChI Key： NJDRXTDGYFKORP-LLVKDONJSA-N
• SMILES： O=C(C1=CN(C2CC2)C3=C(C=CC(C4=CC5=C([C@@H](C)NC5)C=C4)=C3OC(F)F)C1=O)O

Computed Properties

• Exact Mass: 426.13900
• Monoisotopic Mass: 426.13911345g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 771
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.1
• Topological Polar Surface Area: 78.9Ų

Experimental Properties

• Melting Point: 226-227°; mp 234-235°
• PSA: 80.56000
• LogP: 4.79600
• Specific Rotation: D27 -9.0° (c = 0.10 in N,N-dimethylformamide)

Garenoxacin Security Information

• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxylic acids

Additional information on Garenoxacin

Garenoxacin: A Comprehensive Overview

Garenoxacin, also known by its CAS number 194804-75-6, is a potent quinolone antibiotic that has garnered significant attention in the field of antimicrobial therapy. This compound has been extensively studied for its efficacy against a wide range of bacterial pathogens, particularly those resistant to conventional antibiotics. The Garenoxacin molecule exhibits a unique structure that contributes to its strong bactericidal activity, making it a promising candidate for treating infections caused by multidrug-resistant organisms (MDROs). Recent studies have highlighted its potential in combating emerging superbugs, which underscores the importance of understanding its mechanisms and applications.

The chemical structure of Gareinoxacin plays a pivotal role in its antimicrobial properties. It belongs to the fourth generation of quinolones, characterized by enhanced potency and broader spectrum activity compared to earlier generations. The molecule's ability to inhibit DNA gyrase and topoisomerase IV enzymes in bacteria is central to its mechanism of action. These enzymes are essential for bacterial DNA replication and repair, and their inhibition leads to cell death. Recent research has explored the structural modifications that enhance Gareinoxacin's binding affinity to these enzymes, thereby improving its efficacy against resistant strains.

One of the most notable advancements in Gareinoxacin research is its application in treating infections caused by Gram-negative bacteria, such as *Escherichia coli* and *Klebsiella pneumoniae*. These bacteria are often associated with hospital-acquired infections and are increasingly resistant to traditional antibiotics. Studies have demonstrated that Gareinoxacin maintains high potency even against extended-spectrum beta-lactamase (ESBL)-producing strains, which are particularly challenging to treat. This makes it a valuable addition to the arsenal of antibiotics for combating antibiotic resistance.

In addition to its antibacterial activity, Gareinoxacin has been investigated for its pharmacokinetic properties. Research indicates that it has excellent bioavailability when administered orally, allowing for convenient dosing regimens. Its ability to penetrate various tissues and fluids effectively ensures that it can reach infection sites efficiently. Recent studies have also explored the drug's safety profile, with findings suggesting minimal adverse effects compared to other quinolones, which often carry risks of tendonitis or neurotoxicity.

The development of resistance to Gareinoxacin remains a concern, as with all antibiotics. However, studies have shown that resistance mechanisms against this compound are less common compared to older quinolones. This is attributed to its unique chemical structure, which reduces the likelihood of cross-resistance with other antibiotics. Researchers are actively exploring strategies to further mitigate resistance development, including combination therapies and targeted delivery systems.

Another area of interest is the potential use of Gareinoxacin in veterinary medicine. With the increasing emphasis on reducing antibiotic use in livestock farming, there is growing interest in compounds like Gareinoxacin that can effectively treat infections without contributing significantly to resistance development. Preliminary studies suggest that it could be a viable option for treating bacterial infections in animals, thereby supporting sustainable agricultural practices.

Looking ahead, the future of Gareinoxacin lies in leveraging advanced technologies such as artificial intelligence (AI) and machine learning (ML) for optimizing its therapeutic potential. These tools can aid in predicting optimal dosing regimens, identifying new targets for resistance mechanisms, and even designing novel analogs with improved efficacy and safety profiles.

In conclusion, Gareinoxacin (CAS No.: 194804-75-6) represents a significant advancement in antimicrobial therapy due to its potent activity against multidrug-resistant bacteria and favorable pharmacokinetic properties. As research continues to uncover new insights into its mechanisms and applications, this compound holds immense promise for addressing the global challenge of antibiotic resistance.